Cas no 922172-21-2 (4H-1,3-Dioxin-4-one, 6-(2-hydroxy-1-methylpropyl)-2,2,5-trimethyl-)

• Product Name: 4H-1,3-Dioxin-4-one, 6-(2-hydroxy-1-methylpropyl)-2,2,5-trimethyl-
• CAS No: 922172-21-2
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 741753
• PubChem ID: 71421665
• Update Time: 2025-04-19

4H-1,3-Dioxin-4-one, 6-(2-hydroxy-1-methylpropyl)-2,2,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Dioxin-4-one, 6-(2-hydroxy-1-methylpropyl)-2,2,5-trimethyl-
• 6-(3-hydroxybutan-2-yl)-2,2,5-trimethyl-1,3-dioxin-4-one
• DTXSID90840715
• 6-(3-Hydroxybutan-2-yl)-2,2,5-trimethyl-2H,4H-1,3-dioxin-4-one
• 922172-21-2

• Inchi： 1S/C11H18O4/c1-6(8(3)12)9-7(2)10(13)15-11(4,5)14-9/h6,8,12H,1-5H3
• InChI Key： BBABVPGDNNKNOG-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC(C(C)=C1C(C)C(C)O)=O

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų